N-(3-methoxyphenyl)-2-({1-[2-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[1-[2-(trifluoromethyl)phenyl]tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H14F3N5O2S/c1-27-12-6-4-5-11(9-12)21-15(26)10-28-16-22-23-24-25(16)14-8-3-2-7-13(14)17(18,19)20/h2-9H,10H2,1H3,(H,21,26)
• InChI Key: NTAQKIZOJKYMKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H14F3N5O2S
• Molecular Weight: 409.4 g/mol

Description

N-(3-methoxyphenyl)-2-({1-[2-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C17H14F3N5O2S and its molecular weight is 409.39. The purity is usually 95%.
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Scientific Research Applications

Applications in Herbicide Metabolism and Toxicology

Metabolism and Toxicology of Chloroacetamide Herbicides : Studies have investigated the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in liver microsomes of humans and rats. These compounds undergo complex metabolic activations that may lead to carcinogenicity through the formation of DNA-reactive products. The research emphasizes the role of specific cytochrome P450 isoforms in the metabolism of these herbicides, highlighting their environmental and health implications (Coleman et al., 2000).

Advancements in Drug Synthesis

Synthesis of Antimicrobial Agents : Research on N-substituted benzimidazole derivatives has demonstrated significant potential against Methicillin-resistant Staphylococcus aureus (MRSA), showing how modifications at the N-position of benzimidazole can enhance antibacterial activity. This suggests a pathway for the development of new antibacterial drugs (Chaudhari et al., 2020).

Catalytic Synthesis for Dye Production : A study on the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an intermediate in azo disperse dyes production, outlines an environmentally friendly catalytic method. This approach reduces the need for hazardous reducing agents, showcasing advances in green chemistry (Zhang Qun-feng, 2008).

Novel Compounds for Anticancer Research

Anticancer Activity of Novel Compounds : Research into gold (III) and nickel (II) complexes derived from tetrazole-triazole compounds has been conducted to explore their therapeutic potentials against cancer. Studies have found that these complexes exhibit significant cytotoxic effects on cancer cell lines, presenting a new avenue for anticancer drug development (Ghani & Alabdali, 2022).